Cas no 55256-17-2 (Benzene, chlorofluoro-)

Benzene, chlorofluoro- structure
Benzene, chlorofluoro- structure
Product Name:Benzene, chlorofluoro-
CAS No:55256-17-2
MF:C6H4ClF
MW:130.547364234924
CID:376691
PubChem ID:9604
Update Time:2025-04-19

Benzene, chlorofluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, chlorofluoro-
    • Chlorofluorobenzene
    • 1-chloro-4-fluoro-benzene
    • NSC-10272
    • FT-0618214
    • p-Fluorochlorobenzene
    • A822665
    • InChI=1/C6H4ClF/c7-5-1-3-6(8)4-2-5/h1-4
    • 4-fluorophenyl chloride
    • 1-Chloro-4-fluorobenzene
    • D89284
    • A6188
    • 4-Chlorofluorobenzene
    • NSC10272
    • SCHEMBL35226
    • Benzene, 1-chloro-4-fluoro-
    • 1-Fluoro-4-chlorobenzene
    • PS-11967
    • J-504516
    • EN300-97493
    • 1-chloranyl-4-fluoranyl-benzene
    • NSC 10272
    • 352-33-0
    • AM61502
    • 1-Chlor-4-fluor-benzol
    • 55256-17-2
    • p-Chlorofluorobenzene
    • p-chloro-fluorobenzene
    • NS00041648
    • AKOS006222741
    • (R)-5-((1R)-MENTHYLOXY)-2(5H)-FURANONE,98
    • 1-Chloro-4-fluorobenzene, 98%
    • AC-10630
    • 4MH2SJ5JJR
    • 1,4-Fluorochlorobenzene
    • 1-chloro-4-fluorbenzene
    • MFCD00000603
    • EINECS 206-521-1
    • DTXSID2059853
    • 4-Fluorochlorobenzene
    • Inchi: 1S/C6H4ClF/c7-5-1-3-6(8)4-2-5/h1-4H
    • InChI Key: RJCGZNCCVKIBHO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 129.99862
  • Monoisotopic Mass: 129.998556
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 66.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 0

Experimental Properties

  • PSA: 0
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